Cas no 109637-87-8 (Riboflavin 5-phosphorothioate)

• Product Name: Riboflavin 5-phosphorothioate
• CAS No: 109637-87-8
• MF: C₁₇H₂₁N₄O₈PS
• MW: 472.409403562546
• CID: 235880
• PubChem ID: 194827
• Update Time: 2025-04-19

Riboflavin 5-phosphorothioate Chemical and Physical Properties

Names and Identifiers

• Riboflavin 5-phosphorothioate
• 1-(2,4,5-trichlorophenoxy)propan-2-yl 2-(2,4,5-trichlorophenoxy)acetate
• riboflavin 5'-phosphorothioate
• 1-(2,4,5-trichlorophenoxy)propan-2-yl(2,4,5-trichlorophenoxy)acetate
• AC1L5EQ9
• AC1Q3QTN
• AR-1B0092
• KST-1A9814
• NSC16781
• NSC-16781
• 5'-Fmns
• 109637-87-8
• riboflavin 5/'-phosphorothioate
• 10-[(2R,3R,4S)-5-dihydroxyphosphinothioyloxy-2,3,4-trihydroxypentyl]-7,8-dimethylbenzo[g]pteridine-2,4-dione
• 1-Deoxy-1-(4-hydroxy-7,8-dimethyl-2-oxobenzo[g]pteridin-10(2H)-yl)-5-O-thiophosphonopentitol
• DTXSID60911269

• Inchi： 1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1
• InChI Key： BVDKANIIUDRDSK-MBNYWOFBSA-N
• SMILES： S=P(O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O

Computed Properties

• Exact Mass: 472.08193
• Monoisotopic Mass: 472.08177181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 184.51